Cas no 36311-36-1 (Formic acid, isodecylester (9CI))

• Product Name: Formic acid, isodecylester (9CI)
• CAS No: 36311-36-1
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 315809
• PubChem ID: 118945
• Update Time: 2025-04-19

Formic acid, isodecylester (9CI) Chemical and Physical Properties

Names and Identifiers

• Formic acid, isodecylester (9CI)
• 8-methylnonyl formate
• Isodecyl formate
• DTXSID40189848
• 36311-36-1
• SCHEMBL3031777
• EINECS 252-965-4
• NS00058194

• Inchi： 1S/C11H22O2/c1-11(2)8-6-4-3-5-7-9-13-10-12/h10-11H,3-9H2,1-2H3
• InChI Key： IAZGXKVGMCDFMK-UHFFFAOYSA-N
• SMILES： O(C=O)CCCCCCCC(C)C

Computed Properties

• Exact Mass: 186.16206
• Monoisotopic Mass: 186.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.869
• Boiling Point: 236.9°Cat760mmHg
• Flash Point: 100.7°C
• Refractive Index: 1.426
• PSA: 26.3